Cas no 1361545-47-2 (2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile
• CAS No: 1361545-47-2
• MF: C₁₃H₅Cl₄N
• MW: 316.997499227524
• CID: 4991393
• Update Time: 2025-06-24

2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile

• Inchi： 1S/C13H5Cl4N/c14-10-4-3-9(12(16)13(10)17)8-2-1-7(6-18)5-11(8)15/h1-5H
• InChI Key： RYHIJADDECKTDY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C#N)=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 5.7
• Topological Polar Surface Area: 23.8

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile

Introduction to 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile (CAS No. 1361545-47-2)

2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile, identified by the chemical compound code CAS No. 1361545-47-2, is a specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tetrachlorinated biphenyl core structure with a terminal nitrile group, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile consists of two benzene rings connected by a carbon-carbon bond, with four chlorine atoms substituting positions 2, 2', 3', and 4'. The presence of the nitrile group at the 4-position introduces a polar functional moiety, enhancing the compound's reactivity and solubility in polar solvents. This structural configuration not only imparts distinct electronic and steric properties but also opens up diverse possibilities for further functionalization and derivatization.

In recent years, the study of polychlorinated biphenyls (PCBs) and their derivatives has been extensively explored due to their intriguing biological activities. While many PCBs are known for their environmental persistence and potential toxicity, certain modified analogs have shown promising applications in medicinal chemistry. 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile is one such derivative that has been investigated for its potential role in drug discovery and development.

One of the most compelling aspects of CAS No. 1361545-47-2 is its utility as a building block in the synthesis of more complex molecules. The nitrile group can be readily converted into other functional groups such as amides, carboxylic acids, or esters through standard chemical transformations. This flexibility makes it an attractive candidate for constructing novel bioactive compounds. For instance, researchers have explored its use in generating derivatives with antimicrobial or anticancer properties.

Recent studies have highlighted the biological significance of chlorinated biphenyl derivatives in modulating cellular processes. 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile has been shown to interact with specific biological targets, including enzymes and receptors, which could lead to therapeutic applications. Preliminary in vitro experiments suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation or metabolic pathways. These findings underscore its potential as a lead compound for further pharmacological development.

The synthesis of CAS No. 1361545-47-2 involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination of biphenyl precursors followed by functional group interconversion. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities for detailed biological evaluation.

From a regulatory perspective, 2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile does not fall under any restricted categories such as hazardous chemicals or controlled substances. However, its handling requires adherence to standard laboratory safety protocols due to its potential reactivity and environmental impact. Proper storage conditions and waste disposal methods must be followed to ensure safe usage.

The environmental fate of this compound is another area of interest. While polychlorinated biphenyls are notorious for their persistence in the environment, the introduction of the nitrile group may influence its degradation pathways. Research is ongoing to understand how this modification affects its biodegradability and ecological footprint.

In conclusion, CAS No. 1361545-47-2 (2,2',3',4'-Tetrachlorobiphenyl-4-carbonitrile) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for synthetic chemists and a promising candidate for drug development. As our understanding of its biological properties continues to grow, so does the likelihood of discovering new therapeutic applications derived from this versatile compound.